Cas no 823806-42-4 (1,1-Ethanediol, 1-(5-bromo-2-pyridinyl)-2,2,2-trifluoro-)

• Product Name: 1,1-Ethanediol, 1-(5-bromo-2-pyridinyl)-2,2,2-trifluoro-
• CAS No: 823806-42-4
• MF: C₇H₅BrF₃NO₂
• MW: 272.019311666489
• CID: 692713
• PubChem ID: 71418868
• Update Time: 2025-04-19

1,1-Ethanediol, 1-(5-bromo-2-pyridinyl)-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 1,1-Ethanediol, 1-(5-bromo-2-pyridinyl)-2,2,2-trifluoro-
• 1-(5-bromopyridin-2-yl)-2,2,2-trifluoroethane-1,1-diol
• DTXSID70838155
• 823806-42-4

• Inchi： 1S/C7H5BrF3NO2/c8-4-1-2-5(12-3-4)6(13,14)7(9,10)11/h1-3,13-14H
• InChI Key： ASEUKVVZAWQBOB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C(C(F)(F)F)(O)O

Computed Properties

• Exact Mass: 270.94558g/mol
• Monoisotopic Mass: 270.94558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.4Ų